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Compound of Interest

Compound Name: 1,3,7-Trihydroxy-2-prenylxanthone

Cat. No.: B15580461

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive literature review of 1,3,7-trihydroxy-2-(3-
methylbut-2-enyl)-xanthone, a prenylated xanthone isolated from natural sources. This
document synthesizes the available data on its biological activities, particularly its antimicrobial
properties, and provides insights into its isolation and the general experimental protocols used

for its evaluation.

Core Compound Profile

1,3,7-Trihydroxy-2-prenylxanthone is a natural product found in plants such as Cudrania
cochinchinensis[1][2]. The presence of a prenyl group on the xanthone scaffold is a common
feature among this class of compounds and is often associated with enhanced biological

activity[3].

Table 1: Physicochemical Properties of 1,3,7-Trihydroxy-2-prenylxanthone
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Property Value

Molecular Formula C18H160s5

Molecular Weight 312.32 g/mol

CAS Number 20245-39-0

Appearance Yellow Solid (Typical for xanthones)

Soluble in organic solvents like methanol,

Solubilit
y ethanol, and DMSO

Biological Activity: Antimicrobial Properties

The primary biological activity reported for 1,3,7-Trihydroxy-2-prenylxanthone is its
antibacterial effect. It has demonstrated "weaker" activity against several bacterial strains,
including vancomycin-resistant enterococci (VRE) and Bacillus subtilis.

Table 2: Antibacterial Activity of 1,3,7-Trihydroxy-2-prenylxanthone
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Quantitative Data

Bacterial Strain Activity Type Reference
(MIC)
Vancomycin-Resistant ) )
) Antibacterial 3.13-6.25 pg/mL [2]

Enterococcus faecalis
Vancomycin-Resistant ) )

_ Antibacterial 3.13-6.25 pug/mL [2]
Enterococcus faecium
Vancomycin-Resistant
Enterococcus Antibacterial 3.13-6.25 pg/mL [2]
gallinarum
Bacillus subtilis Antibacterial 3.13-6.25 pug/mL [1]
Methicillin-Sensitive
Staphylococcus Antibacterial 3.13-6.25 pg/mL [1]
aureus
Methicillin-Resistant
Staphylococcus Antibacterial 3.13-6.25 pug/mL [1]
aureus (MRSA)
Micrococcus luteus Antibacterial 3.13-6.25 pg/mL [1]

MIC: Minimum Inhibitory Concentration

While studies on the anticancer and anti-inflammatory properties of various other prenylated
xanthones have been conducted, specific data for 1,3,7-Trihydroxy-2-prenylxanthone in
these areas are not currently available in the reviewed literature. Many prenylated xanthones
are known to exhibit cytotoxic effects against various cancer cell lines[3][4][5]. Similarly, other
xanthone derivatives have shown anti-inflammatory properties by inhibiting key inflammatory
mediators[6]. However, the specific effects of 1,3,7-Trihydroxy-2-prenylxanthone remain to
be elucidated.

Signaling Pathways

Currently, there is no direct evidence in the reviewed literature detailing the specific signaling
pathways modulated by 1,3,7-Trihydroxy-2-prenylxanthone. However, the structurally related
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compound, 1,3,7-trihydroxyxanthone (the non-prenylated parent compound), has been shown
to stimulate the expression of neurotrophic factors in rat astrocyte primary cultures through the
cAMP- and ERK-dependent pathways[7]. This suggests a potential area of investigation for its
prenylated derivative.

Hypothetical Signaling Pathway Modulation
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Caption: Hypothetical signaling pathway for 1,3,7-Trihydroxy-2-prenylxanthone.

Experimental Protocols
Isolation of 1,3,7-Trihydroxy-2-prenylxanthone from
Cudrania cochinchinensis

The following is a generalized protocol for the isolation of xanthones from the roots of Cudrania
cochinchinensis, based on common phytochemical extraction techniques.
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Dried and Powdered Roots of
Cudrania cochinchinensis

l

Maceration or Soxhlet Extraction
with Organic Solvent (e.g., Methanol, Acetone)

l

Concentration under Reduced Pressure

l

Solvent-Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Fractionation

Silica Gel Column Chromatography

Further Fractionation

Sephadex LH-20 Column Chromatography

Fine Purification

Preparative HPLC

Pure 1,3,7-Trihydroxy-2-prenylxanthone
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Prepare Standardized Inoculum Serial Dilution in 96-well Plate
(~5 x 10° CFU/mL) with Broth Medium

l l

Inoculate Wells with Bacterial Suspension

l

Incubate at 37°C for 18-24h

l

Observe for Bacterial Growth

Determine Minimum Inhibitory
Concentration (MIC)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

